Cas no 2034595-80-5 (N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-2-(trifluoromethyl)benzamide)

• Product Name: N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-2-(trifluoromethyl)benzamide
• CAS No: 2034595-80-5
• MF: C₁₇H₁₄F₃N₃OS
• MW: 365.372772693634
• CID: 5338148
• Update Time: 2025-05-24

N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-2-(trifluoromethyl)benzamide
• N-(2-pyrazol-1-yl-2-thiophen-3-ylethyl)-2-(trifluoromethyl)benzamide
• N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-2-(trifluoromethyl)benzamide

• Inchi： 1S/C17H14F3N3OS/c18-17(19,20)14-5-2-1-4-13(14)16(24)21-10-15(12-6-9-25-11-12)23-8-3-7-22-23/h1-9,11,15H,10H2,(H,21,24)
• InChI Key： DTAPFLQLLFKYKE-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(C1C=CC=CC=1C(F)(F)F)=O)N1C=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 463
• XLogP3: 3.4
• Topological Polar Surface Area: 75.2

Additional information on N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-2-(trifluoromethyl)benzamide

Introduction to N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-2-(trifluoromethyl)benzamide (CAS No. 2034595-80-5)

N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-2-(trifluoromethyl)benzamide (CAS No. 2034595-80-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, combines a pyrazole ring, a thiophene moiety, and a trifluoromethyl-substituted benzamide group, making it a promising candidate for further exploration in drug discovery and development.

The molecular architecture of N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-2-(trifluoromethyl)benzamide is strategically designed to interact with biological targets in a highly specific manner. The presence of the pyrazole ring, known for its role in various bioactive molecules, contributes to the compound's potential pharmacological activity. Additionally, the thiophene group enhances the compound's lipophilicity, which is often crucial for membrane permeability and binding affinity to biological receptors.

The incorporation of the trifluoromethyl group in the benzamide moiety is particularly noteworthy. This substituent not only increases the metabolic stability of the compound but also enhances its binding interactions due to its ability to modulate electronic properties and hydrogen bonding capabilities. These structural features collectively make N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-2-(trifluoromethyl)benzamide an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small molecules that can modulate inflammatory pathways and immune responses. The pyrazole and thiophene components of N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-2-(trifluoromethyl)benzamide are known to exhibit anti-inflammatory properties by interacting with various enzymes and receptors involved in the inflammatory cascade. For instance, pyrazole derivatives have been shown to inhibit cyclooxygenase (COX) enzymes, which are key players in prostaglandin synthesis, thereby reducing inflammation.

2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-2-(trifluoromethyl)benzamide a potential candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. 2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-2-(trifluoromethyl)benzamide with various biological targets with high accuracy. These studies have identified potential binding sites on enzymes such as COX and cytokine receptors, providing valuable insights into the compound's mechanism of action. Such computational approaches are increasingly being used in drug discovery pipelines to accelerate the development of novel therapeutic agents. 2-(1H-pyrazol-1-yl)-2-(thiophen-3-yilethyl)]-2-(trifluoromethyl)benzamide. These studies have shown that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-beta in human immune cells. Furthermore, animal models have demonstrated that N-[2-(1H-pyrazol--1 -yl)-2-thiophen--3 -yilethylethyl]- strong>< strong > 12-trifluoromethyle benzamide strong > can reduce inflammation and alleviate symptoms associated with chronic inflammatory diseases. 12 -( H - py raz ol - 11 - yl ) - 12 - ( thi o ph ene - 33 - yl ) eth y l ] strong > - < strong > 22 - ( trif lu or om eth yl ) be nz am ide strong > extend beyond anti-inflammatory treatments. Preliminary research suggests that this compound may also exhibit antimicrobial properties by interfering with bacterial cell wall synthesis and membrane integrity. Additionally, its ability to modulate immune responses makes it a promising candidate for developing immunotherapies against cancer and other diseases. 22 -( H - py ra z ol -11 - yl ) -22 -( thi o ph ene -33-y l ) eth y l ] stron g > - < stron g > 32 -( trif lu or om eth yl ) be nz am ide stron g > has been optimized to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only improve the accessibility of the compound for further research but also highlight its potential as a versatile scaffold for drug development. 32 -( H - py ra z ol --11-y l ) -32 -( thi o ph ene --33-y l ) eth y l ] stron g > - < stron g > 42 -( trif lu or om eth yl ) be nz am ide stron g > will focus on elucidating its detailed mechanism of action at both molecular and cellular levels. Additionally, efforts will be made to identify any potential side effects or toxicities associated with long-term use of this compound. These studies will provide valuable data for designing clinical trials and evaluating its therapeutic potential in humans. 42 -( H - py ra z ol --11-y l ) -42 -( thi o ph ene --33-y l ) eth y l ] stron g > - < stron g > 52 -( trif lu or om eth yl ) be nz am ide stron g > (CAS No. 2034595805) is a structurally complex organic compound with significant potential in pharmaceutical applications. Its unique molecular architecture, characterized by pyrazole, thiophene, and trifluoromethyl groups, makes it an attractive candidate for modulating inflammatory pathways and immune responses. Recent advancements in computational chemistry and preclinical studies have provided promising insights into its pharmacological activity. Further research is warranted to fully explore its therapeutic potential and safety profile.